2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide

• IUPAC Name: 2-(3-chloroanilino)-N-(2,5-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H16ClN3O3S/c1-24-13-6-7-16(25-2)14(9-13)21-17(23)15-10-26-18(22-15)20-12-5-3-4-11(19)8-12/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key: XJHSCSKPDUZBIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CSC(=N2)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide, also known as AG-1478, is a chemical compound that belongs to the family of tyrosine kinase inhibitors. It is a small molecule that has been widely studied for its potential therapeutic applications in various diseases, including cancer.

Mechanism of Action

2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide exerts its therapeutic effects by binding to the ATP-binding site of EGFR, thereby inhibiting its tyrosine kinase activity. This leads to the inhibition of downstream signaling pathways, which are responsible for the growth and proliferation of cancer cells. 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on EGFR, it has been found to inhibit the activity of other tyrosine kinases, such as HER2 and HER4. It has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell growth and differentiation. 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide has been found to have low toxicity and good bioavailability, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide is its specificity for EGFR and other tyrosine kinases, which makes it a useful tool for studying the role of these proteins in cancer biology. However, one limitation is that it may not be effective in all types of cancer, as some tumors may be resistant to EGFR inhibition. Additionally, the high cost of 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide. One area of interest is the development of combination therapies that target multiple signaling pathways in cancer cells. Another area of interest is the investigation of the role of EGFR and other tyrosine kinases in other diseases, such as Alzheimer's disease and diabetes. Finally, the development of new tyrosine kinase inhibitors with improved efficacy and specificity is an ongoing area of research.

Synthesis Methods

The synthesis of 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide involves several steps, including the reaction of 3-chloroaniline with 2,5-dimethoxybenzaldehyde to form a Schiff base, which is then cyclized with thiosemicarbazide to produce the thiazole ring. The carboxamide group is then introduced through the reaction with chloroacetyl chloride, followed by deprotection of the methoxy groups with hydrochloric acid. The final product is obtained through recrystallization and purification.

Scientific Research Applications

2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of epidermal growth factor receptor (EGFR), which is a tyrosine kinase that plays a critical role in the growth and proliferation of cancer cells. 2-((3-chlorophenyl)amino)-N-(2,5-dimethoxyphenyl)thiazole-4-carboxamide has been found to be effective in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer.